Metal-free synthesis of difluoro/trifluoromethyl carbinol-containing chromones via tandem cyclization of o-hydroxyaryl enaminones†
Organic & Biomolecular Chemistry Pub Date: 2023-11-11 DOI: 10.1039/D3OB01582C
Abstract
We herein propose a HFIP-promoted tandem cyclization reaction for the synthesis of difluoro/trifluoromethyl carbinol-containing chromones from o-hydroxyphenyl enaminones at room temperature. This protocol provides a facile and efficient approach to access diverse difluoro/trifluoromethylated carbinols in good to excellent yields. In addition, gram-scale and synthetic derivatization experiments have also been performed.
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